Cas no 133280-45-2 ((3-Chloro-4-fluorophenyl)(phenyl)methanone)
133280-45-2 structure
Product Name:(3-Chloro-4-fluorophenyl)(phenyl)methanone
CAS No:133280-45-2
MF:C13H8ClFO
MW:234.653426170349
CID:2770687
PubChem ID:15023215
Update Time:2025-04-21
(3-Chloro-4-fluorophenyl)(phenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (3-chloro-4-fluorophenyl)phenyl-
- 133280-45-2
- (3-chloro-4-fluorophenyl)(phenyl)methanone
- DTXSID90567091
- DB-193927
- AKOS012394192
- SCHEMBL1653008
- LSTDEULOXAIVBF-UHFFFAOYSA-N
- 3-Chloro-4-fluorobenzophenone
- (3-Chloro-4-fluorophenyl)(phenyl)methanone
-
- Inchi: 1S/C13H8ClFO/c14-11-8-10(6-7-12(11)15)13(16)9-4-2-1-3-5-9/h1-8H
- InChI Key: LSTDEULOXAIVBF-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C(C1C=CC=CC=1)=O)F
Computed Properties
- Exact Mass: 234.0247707Da
- Monoisotopic Mass: 234.0247707Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1Ų
(3-Chloro-4-fluorophenyl)(phenyl)methanone Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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